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Economic Evaluation of Panobinostat

Analysis Type /

. Key Findings on Cost-Effectiveness Source & Year

Region

Budget Impact Adding panobinostat-bortezomib-dexamethasone (PVd) to a Journal of

Model / U.S. health plan formulary was cost-neutral (potentially cost- Managed Care &
saving) vs. other salvage therapies for relapsed/refractory Specialty
multiple myeloma (RRMM). Low cost per month without Pharmacy (2016)
progression represents "good value for the money." [1] [2]

Cost- In the bortezomib-based therapy group for 1st/2nd relapse Health

Effectiveness MM, PVd was the most cost-effective option Economics

Analysis | China  (¥86,129/QALY) at China's WTP threshold. Other novel agent  Review (2025)
combinations were not cost-effective. [3]

Experimental & Methodological Details

For the 2016 U.S. model that provides the most structured experimental protocol, here are the key

methodological details:
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e Perspective and Time Horizon: U.S. third-party payer (commercial and Medicare); 1-year time
horizon [1].

¢ Model Structure: A budget impact and cost-benefit model compared total costs before and after the
introduction of panobinostat [1].

e Comparator Regimens: Included were bortezomib-dexamethasone (Vd), lenalidomide-
dexamethasone (Rd), carfilzomib-lenalidomide-dexamethasone, and pomalidomide-dexamethasone,
among others [1].

e Cost Inputs: The model incorporated drug acquisition costs, medical administration costs, and costs
for adverse event (AE) prophylaxis, monitoring, and management of grade 3/4 AEs [1].

¢ Clinical Inputs: Key inputs like median progression-free survival (PFS) and duration of treatment
were derived from clinical trial data and product labeling [1].

e Outcome Measures: Primary outputs were incremental cost per member per month (PMPM) and
cost per treated patient per month without progression [1].

The model's workflow for estimating budget impact can be summarized as follows:
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Define Target Population:
RRMM patients with prior
PI and IMiD treatment
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Market Context and Research Bias

To provide a broader context for your assessment, consider these additional points:

e Growing Market: The panobinostat market is projected to grow significantly, with one report
estimating a compound annual growth rate (CAGR) of 8.5% from 2024 to 2032, driven by its
application in multiple myeloma and lymphomas [4].

¢ Potential for Research Bias: A 2025 analysis highlighted that 44% of myeloma clinical trial
papers published in 2023 showed signs of medical writing bias, which was funded by the drug's
manufacturer. This underscores the importance of critically evaluating the source of economic and
clinical data [5].

How to Propose Further Research

The available data provides a foundational understanding, but there are clear gaps. You might conclude your

guide by suggesting that future research should focus on:

e Updated Cost-Effectiveness Analyses: Conducting models using more recent clinical data, pricing,
and real-world evidence, especially from the last five years.

e Broader Geographical Perspectives: Expanding analyses beyond the U.S. and China to other
healthcare systems with different funding models.

e Comparison with Newer Therapies: Formally evaluating panobinostat's economic value against
recently approved treatments for multiple myeloma.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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